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Compound of Interest

Compound Name: 4,4'-Azobis(4-cyanovaleric acid)

Cat. No.: B140894 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
V-501, chemically known as 4,4'-Azobis(4-cyanovaleric acid), is a water-soluble azo initiator

widely utilized in radical polymerization processes. Its utility spans various applications,

including the synthesis of polymers for drug delivery systems, hydrogels, and other advanced

materials. A thorough understanding of its physical properties is paramount for optimizing

reaction conditions, ensuring process safety, and achieving desired polymer characteristics.

This guide provides an in-depth overview of the core physical properties of V-501, supported by

detailed experimental methodologies and visual representations of key processes.

Core Physical Properties of V-501
The fundamental physical characteristics of V-501 are summarized in the table below, providing

a consolidated reference for researchers.
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Property Value

Chemical Name 4,4'-Azobis(4-cyanovaleric acid)

Synonyms ACVA, ABCVA

CAS Number 2638-94-0

Molecular Formula C12H16N4O4

Molecular Weight 280.28 g/mol [1]

Appearance White to off-white crystalline powder[2]

Melting Point 120-123 °C (with decomposition)[3][4]

10-Hour Half-Life Decomposition Temperature 69 °C (in water)[2][5]

Activation Energy (Ea) 129 kJ/mol

Self-Accelerating Decomposition Temperature

(SADT)
60 °C

Solubility

Soluble in methanol, ethanol, and alkaline

aqueous solutions. Sparingly soluble in water.

Insoluble in toluene and hexane.[3]

Experimental Protocols
The following sections detail the standard methodologies for determining the key physical

properties of V-501.

Determination of Melting Point
The melting point of V-501 is determined using the capillary method with a calibrated melting

point apparatus.

Methodology:

Sample Preparation: A small amount of finely powdered V-501 is packed into a capillary

tube, sealed at one end, to a height of 2-3 mm.
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Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus adjacent to a calibrated thermometer.

Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to

approximate the melting point, followed by a slower, more precise heating rate (1-2 °C per

minute) as the temperature approaches the expected melting point.

Observation: The temperature at which the first liquid appears (onset) and the temperature at

which the entire solid phase has transitioned to liquid (completion) are recorded. The melting

point is reported as this range.

Determination of Solubility
The solubility of V-501 in various solvents is determined by direct observation at a controlled

temperature.

Methodology:

Solvent Preparation: A known volume (e.g., 1 mL) of the selected solvent (e.g., water,

methanol, toluene) is placed in a test tube or vial.

Solute Addition: A pre-weighed amount of V-501 (e.g., 10 mg) is added to the solvent.

Mixing: The mixture is agitated vigorously (e.g., using a vortex mixer) for a set period (e.g., 1

minute) at a controlled temperature (e.g., 25 °C).

Observation: The solution is visually inspected for the presence of undissolved solid. If the

solid completely dissolves, the substance is considered soluble under those conditions. If

undissolved solid remains, the substance is classified as sparingly soluble or insoluble. This

process can be repeated with increasing amounts of solute to determine the approximate

solubility limit.

Determination of Thermal Decomposition Properties (10-
Hour Half-Life and Activation Energy)
The thermal decomposition kinetics of V-501 are typically investigated using Differential

Scanning Calorimetry (DSC).
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Methodology:

Sample Preparation: A small, accurately weighed sample of V-501 (typically 1-5 mg) is

placed in an aluminum DSC pan, which is then hermetically sealed.

DSC Analysis: The sample is heated in the DSC instrument under a controlled atmosphere

(e.g., nitrogen) at a constant heating rate (e.g., 5, 10, 15, and 20 °C/min). An empty sealed

pan is used as a reference.

Data Acquisition: The heat flow to or from the sample is measured as a function of

temperature. The thermal decomposition of V-501 will be observed as an exothermic peak.

Kinetic Analysis: The data from the DSC scans at different heating rates are analyzed using

kinetic models (e.g., Kissinger or Ozawa-Flynn-Wall method) to determine the activation

energy (Ea) and the pre-exponential factor. The 10-hour half-life decomposition temperature

is the temperature at which it takes 10 hours for half of the initiator to decompose, and this

can be calculated from the kinetic parameters.

Visualizations
The following diagrams illustrate key concepts and workflows related to the V-501 initiator.
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Thermal Decomposition of V-501 Initiator

V-501
(4,4'-Azobis(4-cyanovaleric acid))

2 x Cyano-valeric Acid Radicals

Decomposition

Nitrogen Gas (N₂)

Elimination

Heat (Δ)
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Experimental Workflow for Solubility Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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